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Compound of Interest

Compound Name:
5-Chloro-6-

methoxynicotinaldehyde

CAS No.: 132865-44-2

Cat. No.: B151208

Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the structural and chemical properties of novel compounds is paramount. This

guide provides a framework for the spectroscopic characterization of 5-Chloro-6-
methoxynicotinaldehyde, a substituted pyridine derivative of interest in medicinal chemistry.

Due to the limited availability of specific experimental data in the public domain for this

particular isomer, this document outlines the expected spectroscopic characteristics and

provides generalized experimental protocols based on the analysis of structurally similar

compounds.

While specific, experimentally-derived spectroscopic data for 5-Chloro-6-
methoxynicotinaldehyde is not readily available, we can predict the expected spectral

features based on its chemical structure. The following sections detail the anticipated Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with

generalized experimental protocols for their acquisition.

Predicted Spectroscopic Data
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The anticipated data presented below is intended to serve as a reference for the identification

and characterization of 5-Chloro-6-methoxynicotinaldehyde.

Table 1: Predicted ¹H NMR Spectral Data
Chemical Shift (δ)
ppm

Multiplicity Number of Protons Assignment

~9.8 - 10.2 s 1H Aldehyde (-CHO)

~8.0 - 8.2 d 1H Pyridine Ring (H-2)

~7.6 - 7.8 d 1H Pyridine Ring (H-4)

~4.0 - 4.2 s 3H Methoxy (-OCH₃)

Solvent: CDCl₃ or DMSO-d₆, Frequency: 400-600 MHz

Table 2: Predicted ¹³C NMR Spectral Data
Chemical Shift (δ) ppm Assignment

~188 - 192 Aldehyde (-CHO)

~160 - 165 Pyridine Ring (C-6)

~150 - 155 Pyridine Ring (C-5)

~140 - 145 Pyridine Ring (C-2)

~125 - 130 Pyridine Ring (C-3)

~110 - 115 Pyridine Ring (C-4)

~55 - 60 Methoxy (-OCH₃)

Solvent: CDCl₃ or DMSO-d₆, Frequency: 100-150 MHz

Table 3: Predicted Infrared (IR) Spectroscopy Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b151208/docs?utm_src=pdf-body#spectroscopic-analysis-of-5-chloro-6-methoxynicotinaldehyde-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Functional Group Predicted Absorption Range (cm⁻¹)

C=O (Aldehyde) 1690 - 1715

C-H (Aldehyde) 2720 - 2820

C=C, C=N (Pyridine Ring) 1400 - 1600

C-O (Methoxy) 1000 - 1300 (Aromatic ether)

C-Cl 700 - 850

Table 4: Predicted Mass Spectrometry (MS) Data
m/z Ion

171.0087 [M]⁺ (for ³⁵Cl)

173.0058 [M+2]⁺ (for ³⁷Cl)

172.0165 [M+H]⁺ (for ³⁵Cl)

174.0136 [M+H+2]⁺ (for ³⁷Cl)

Ionization Method: Electrospray Ionization (ESI) or Electron Impact (EI). The presence of the

M+2 peak with an intensity of approximately one-third of the molecular ion peak is a

characteristic isotopic signature for a compound containing one chlorine atom.

Experimental Protocols
The following are generalized methodologies for the spectroscopic analysis of 5-Chloro-6-
methoxynicotinaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To elucidate the carbon-hydrogen framework of the molecule.

Instrumentation: A 400 MHz or higher field NMR spectrometer.

Sample Preparation:
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Accurately weigh 5-10 mg of the solid sample.

Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or

DMSO-d₆).

Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition Parameters:

Pulse Program: Standard single-pulse experiment.

Spectral Width: 0-15 ppm.

Number of Scans: 16-64.

Relaxation Delay: 1-5 seconds.

¹³C NMR Acquisition Parameters:

Pulse Program: Proton-decoupled pulse program.

Spectral Width: 0-220 ppm.

Number of Scans: 1024 or more, depending on the sample concentration.

Relaxation Delay: 2-10 seconds.

Data Processing:

Apply Fourier transformation to the Free Induction Decay (FID).

Phase correct the resulting spectrum.

Calibrate the chemical shift scale using the TMS signal.

Integrate the signals in the ¹H NMR spectrum and determine the multiplicities.
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Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer, often with an Attenuated

Total Reflectance (ATR) accessory.

Sample Preparation (ATR method):

Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and

allowing it to dry.

Record a background spectrum of the empty ATR crystal.

Place a small amount of the solid sample directly onto the ATR crystal.

Apply pressure with the anvil to ensure good contact between the sample and the crystal.

IR Acquisition Parameters:

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

Data Analysis:

Identify and label the major absorption peaks.

Correlate the wavenumbers of the absorption bands to specific functional groups.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and elemental formula of the compound.

Instrumentation: A mass spectrometer, such as a time-of-flight (TOF), quadrupole, or ion trap

instrument, equipped with an ESI or EI source.
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Sample Preparation (ESI method):

Prepare a stock solution of the sample in a suitable solvent (e.g., methanol or acetonitrile) at

a concentration of approximately 1 mg/mL.

Dilute the stock solution to a final concentration of 1-10 µg/mL in the same solvent, often with

the addition of 0.1% formic acid to promote protonation.

ESI-MS Acquisition Parameters:

Ionization Mode: Positive ion mode ([M+H]⁺).

Mass Range: m/z 50-500.

Capillary Voltage: 3-5 kV.

Source Temperature: 100-150 °C.

Data Analysis:

Identify the molecular ion peak ([M]⁺ or [M+H]⁺).

Analyze the isotopic pattern, particularly the ratio of the M and M+2 peaks, to confirm the

presence of chlorine.

If high-resolution mass spectrometry (HRMS) is used, determine the exact mass and

calculate the elemental formula.

Workflow Visualization
The logical flow of spectroscopic analysis for the characterization of a novel compound like 5-
Chloro-6-methoxynicotinaldehyde can be represented as follows:
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Caption: A generalized workflow for the synthesis, purification, and spectroscopic

characterization of an organic compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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